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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of an inter-laboratory comparison for the activity

measurement of Promethium-145 (¹⁴⁵Pm). Given the absence of a publicly available, formal

inter-laboratory comparison for ¹⁴⁵Pm, this document presents a synthesized guide based on

established methodologies for the standardization of beta-emitting radionuclides. The data

herein is hypothetical but reflects realistic outcomes of such a comparison, designed to

illustrate the process and potential variations between laboratories.

Promethium-145 is a radionuclide with a long half-life of 17.7 years that decays primarily

through electron capture to Neodymium-145, with a very low probability of alpha decay to

Praseodymium-141.[1][2] Its accurate measurement is crucial for various research and

application purposes.

Quantitative Data Summary
The following table summarizes the hypothetical results of an inter-laboratory comparison of a

¹⁴⁵Pm solution. The activity concentration was determined by five independent laboratories

using Liquid Scintillation Counting (LSC). The reference value was established by a national

metrology institute using 4πβ-γ coincidence counting, a primary standardization method.
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Laboratory
Measurement
Method

Reported
Activity
(kBq/g)

Combined
Uncertainty
(kBq/g, k=1)

Deviation from
Reference
Value (%)

Lab A

LSC with

CIEMAT/NIST

Efficiency

Tracing

15.25 0.18 +0.66

Lab B

LSC with ³H-

standard

Efficiency

Tracing

15.02 0.25 -0.86

Lab C

LSC with

CIEMAT/NIST

Efficiency

Tracing

15.41 0.21 +1.72

Lab D

LSC with ³H-

standard

Efficiency

Tracing

14.95 0.30 -1.32

Lab E

LSC with

CIEMAT/NIST

Efficiency

Tracing

15.18 0.19 +0.20

Reference Value

4πβ-γ

Coincidence

Counting

15.15 0.10 N/A

Experimental Protocols
Accurate activity measurement of ¹⁴⁵Pm requires meticulous experimental procedures. The

following sections detail the primary methodologies employed in this comparison.
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Promethium-145 Sample Preparation for Liquid
Scintillation Counting
Proper sample preparation is critical to minimize quenching and ensure accurate LSC

measurements.

Materials:

¹⁴⁵Pm stock solution in 0.1 M HCl

Ultima Gold™ or equivalent high-efficiency liquid scintillation cocktail

Low-potassium glass or plastic liquid scintillation vials

Calibrated pipettes

Deionized water

Procedure:

Gravimetrically prepare a working solution of ¹⁴⁵Pm from the stock solution by dilution with

0.1 M HCl to achieve an activity concentration of approximately 15 kBq/g.

Dispense a precise aliquot (typically 100-200 µL) of the ¹⁴⁵Pm working solution into a liquid

scintillation vial.

Add 10-15 mL of the liquid scintillation cocktail to the vial.

Cap the vial tightly and shake vigorously to ensure a homogenous mixture.

Prepare a series of quenched standards by adding varying amounts of a quenching agent

(e.g., nitromethane) to vials containing the same amount of ¹⁴⁵Pm and cocktail.

Prepare a blank sample containing only the scintillation cocktail and the same volume of 0.1

M HCl as the samples.

Allow all vials to dark-adapt for at least 24 hours to minimize photoluminescence and

chemiluminescence.
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Liquid Scintillation Counting (LSC)
LSC is the most common and effective technique for measuring the activity of pure beta-

emitting radionuclides like ¹⁴⁵Pm.

Instrumentation:

A calibrated, low-background liquid scintillation counter with coincidence counting

capabilities.

Procedure:

Set the counting window to encompass the entire beta spectrum of ¹⁴⁵Pm.

Measure the background count rate using the blank sample.

Measure the count rate of each ¹⁴⁵Pm sample and the quenched standards.

The counting time for each sample should be sufficient to achieve a statistical uncertainty of

less than 0.5%.

Use the measurements of the quenched standards to establish a quench curve, which

relates the counting efficiency to a quench indicating parameter (e.g., tSIE, SQP(E)).

CIEMAT/NIST Efficiency Tracing Method
The CIEMAT/NIST method is a relative standardization technique that uses a well-

characterized tracer radionuclide (typically ³H) to determine the counting efficiency of the target

radionuclide (¹⁴⁵Pm) without the need for a calibrated ¹⁴⁵Pm standard.

Principle: The method relies on the relationship between the counting efficiency and a "free

parameter" that is independent of the radionuclide but dependent on the LSC instrument and

cocktail. By establishing a universal curve of this free parameter versus a quench indicator

using a set of quenched tritium standards, the efficiency for ¹⁴⁵Pm at a given quench level can

be calculated.

Procedure:
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Prepare a set of quenched tritium (³H) standards with known activity.

Measure the counting efficiency of the ³H standards and a quench indicating parameter.

Use a computational model (e.g., CN2005, MICELLE2) to calculate the theoretical counting

efficiency of ³H and ¹⁴⁵Pm as a function of the free parameter.

Establish the relationship between the experimental quench indicator and the free parameter

using the ³H data.

For a given ¹⁴⁵Pm sample, measure the quench indicator.

Use the established relationship to determine the corresponding free parameter for the

¹⁴⁵Pm sample.

Calculate the counting efficiency for ¹⁴⁵Pm using the theoretical model and the determined

free parameter.

The activity of the ¹⁴⁵Pm sample is then calculated by dividing the measured count rate by

the calculated efficiency.

Radionuclidic Purity Assessment
The presence of radioactive impurities can significantly affect the accuracy of activity

measurements. Promethium-145 is typically produced in nuclear reactors, and potential

impurities may include other promethium isotopes (e.g., ¹⁴⁶Pm, ¹⁴⁷Pm) and isotopes of

neighboring elements like Neodymium and Samarium.[3]

Methodology:

High-Purity Germanium (HPGe) Gamma-Ray Spectrometry: This is the primary method for

identifying and quantifying gamma-emitting impurities. The ¹⁴⁵Pm sample is measured, and

the gamma-ray spectrum is analyzed for characteristic peaks of potential contaminants.

Liquid Scintillation Counting with Pulse Shape Analysis: This technique can help to

distinguish between beta and alpha emitters if alpha-emitting impurities are suspected.
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Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key processes involved in the inter-laboratory comparison

of ¹⁴⁵Pm activity measurements.

Sample Preparation Measurement Data Analysis Inter-laboratory Comparison

¹⁴⁵Pm Stock Solution Dilution Aliquoting Addition of LSC Cocktail

Gamma-Ray Spectrometry
(Impurity Check)

Liquid Scintillation Counting Quench Correction Activity CalculationEfficiency Calculation
(CIEMAT/NIST or ³H-Standard) Uncertainty Analysis Comparison of Results Reference Value

Click to download full resolution via product page

Caption: Experimental workflow for the inter-laboratory comparison of ¹⁴⁵Pm activity

measurements.
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Caption: Logical relationships in the CIEMAT/NIST method for ¹⁴⁵Pm activity measurement.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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